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A detailed examination of Hydrogenated Bisphenol A (HBPA) polycarbonate and conventional

Bisphenol A (BPA) polycarbonate reveals distinct differences in their mechanical and thermal

properties. While BPA polycarbonate is widely recognized for its high impact strength and good

thermal resistance, HBPA polycarbonate emerges as a promising alternative with enhanced

durability, particularly in terms of thermal stability, UV resistance, and weatherability. This guide

provides a comprehensive comparison of these two materials, supported by available

experimental data, to assist researchers, scientists, and drug development professionals in

material selection.

Executive Summary
BPA polycarbonate is a well-established engineering thermoplastic known for its toughness and

rigidity.[1][2][3] However, concerns over the potential health effects of BPA have driven the

development of alternative materials. HBPA polycarbonate, produced through the

hydrogenation of BPA, offers a compelling alternative with improved resistance to

environmental factors.[4][5] This guide synthesizes data on their key mechanical properties,

including tensile strength, flexural modulus, impact strength, and heat deflection temperature,

to provide a clear comparative overview. While extensive quantitative data for BPA

polycarbonate is readily available, specific numerical data for HBPA polycarbonate is less

prevalent in publicly accessible resources.
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The following table summarizes the typical mechanical properties of HBPA and BPA

polycarbonates. The data for BPA polycarbonate represents a range of commonly available

grades, while the information for HBPA polycarbonate is based on qualitative descriptions from

technical literature, highlighting its enhanced performance characteristics.

Mechanical
Property

HBPA
Polycarbonate

BPA Polycarbonate Test Standard

Tensile Strength Data not available 55 - 75 MPa[1] ASTM D638 / ISO 527

Flexural Modulus Data not available 2.0 - 2.4 GPa[1] ASTM D790 / ISO 178

Notched Izod Impact Data not available 600 - 850 J/m[1] ASTM D256 / ISO 180

Heat Deflection Temp. Higher than BPA-PC
128 - 138 °C (at 1.8

MPa)[1]
ASTM D648 / ISO 75

UV Resistance Excellent[4] Fair[1] -

Weatherability Excellent[4][5] Good -

Structural Differences and Their Implications
The fundamental difference between HBPA and BPA lies in their chemical structure. The

hydrogenation process saturates the aromatic rings present in BPA, resulting in a cycloaliphatic

structure for HBPA. This structural modification is the primary reason for the observed

differences in their properties.
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Properties:
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Leads to

Properties:
- Improved Thermal Stability
- Excellent UV Resistance
- Enhanced Weatherability
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Caption: Structural transformation from BPA to HBPA and its effect on polycarbonate

properties.

The absence of double bonds in the HBPA structure enhances its resistance to UV degradation

and oxidation, leading to superior weatherability and color stability over time.[4] The more

flexible cycloaliphatic rings in HBPA polycarbonate may influence its impact strength and

flexibility, though specific data is needed for a direct comparison.

Experimental Protocols
The mechanical properties of polycarbonates are determined using standardized testing

methods to ensure consistency and comparability of data. The most common standards are

those developed by the American Society for Testing and Materials (ASTM) and the

International Organization for Standardization (ISO).

Tensile Testing
ASTM D638 / ISO 527: These standards specify the procedures for determining the tensile

properties of plastics. A dog-bone-shaped specimen is pulled at a constant rate of speed

until it fractures. The test measures tensile strength, tensile modulus, and elongation at

break. The crosshead speed can vary from 5 mm/min to 500 mm/min depending on the

material's rigidity.[6]

Flexural Testing
ASTM D790 / ISO 178: This test measures the flexural strength and flexural modulus of a

material. A rectangular specimen is supported at both ends and a load is applied to the

center. The test determines the material's stiffness and its ability to resist bending forces.

Impact Testing
ASTM D256 / ISO 180 (Izod Test): The Notched Izod impact test is used to determine the

impact resistance of a material. A pendulum strikes a notched specimen, and the energy

absorbed to break the specimen is measured.[4][5] This test is indicative of the material's

toughness.
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Heat Deflection Temperature (HDT)
ASTM D648 / ISO 75: This test determines the temperature at which a polymer specimen

deforms under a specified load.[7][8][9] The standard loads used are 0.46 MPa and 1.8 MPa.

The specimen is submerged in an oil bath, and the temperature is increased at a constant

rate. The temperature at which the specimen deflects by a specific amount is the HDT.
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Caption: Workflow for the mechanical testing of polycarbonates.

Conclusion
BPA polycarbonate remains a benchmark material for applications requiring high impact

strength and rigidity. However, for applications demanding superior long-term performance in

outdoor or high-UV environments, HBPA polycarbonate presents a compelling alternative. The

hydrogenation of the bisphenol A monomer imparts enhanced thermal stability, UV resistance,

and weatherability to the resulting polycarbonate. While a direct quantitative comparison of all

mechanical properties is limited by the availability of public data for HBPA polycarbonate, the

qualitative evidence strongly suggests its superiority in terms of durability and environmental

resistance. For critical applications, it is recommended that researchers and developers

conduct their own comparative testing based on the standardized protocols outlined in this

guide to determine the most suitable material for their specific needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

